Cas no 68701-32-6 (5-(Methylthio)-2-nitrobenzoic acid)
68701-32-6 structure
Product Name:5-(Methylthio)-2-nitrobenzoic acid
CAS No:68701-32-6
MF:C8H7NO4S
MW:213.210480928421
MDL:MFCD00130056
CID:1083008
PubChem ID:8934576
Update Time:2025-04-20
5-(Methylthio)-2-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Methylthio)-2-nitrobenzoic acid
- 5-methylsulfanyl-2-nitrobenzoic acid
- 5-methylthio-2-nitrobenzoic acid
- AC1PH4KJ
- AC1Q4GXD
- AG-G-65479
- CTK5C8349
- SureCN4820050
-
- MDL: MFCD00130056
- Inchi: 1S/C8H7NO4S/c1-14-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
- InChI Key: WGHRQILGEUWYCX-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 213.00961
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 80.44
5-(Methylthio)-2-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM373329-1g |
5-(Methylthio)-2-nitrobenzoic acid |
68701-32-6 | 95%+ | 1g |
$385 | 2022-06-10 | |
| TRC | M695705-25mg |
5-(methylthio)-2-nitrobenzoic Acid |
68701-32-6 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M695705-50mg |
5-(methylthio)-2-nitrobenzoic Acid |
68701-32-6 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M695705-250mg |
5-(methylthio)-2-nitrobenzoic Acid |
68701-32-6 | 250mg |
$ 275.00 | 2022-06-03 | ||
| Enamine | EN300-23886-0.05g |
5-(methylsulfanyl)-2-nitrobenzoic acid |
68701-32-6 | 95% | 0.05g |
$50.0 | 2024-06-19 | |
| Enamine | EN300-23886-0.1g |
5-(methylsulfanyl)-2-nitrobenzoic acid |
68701-32-6 | 95% | 0.1g |
$77.0 | 2024-06-19 | |
| Enamine | EN300-23886-0.25g |
5-(methylsulfanyl)-2-nitrobenzoic acid |
68701-32-6 | 95% | 0.25g |
$110.0 | 2024-06-19 | |
| Enamine | EN300-23886-0.5g |
5-(methylsulfanyl)-2-nitrobenzoic acid |
68701-32-6 | 95% | 0.5g |
$209.0 | 2024-06-19 | |
| Enamine | EN300-23886-1.0g |
5-(methylsulfanyl)-2-nitrobenzoic acid |
68701-32-6 | 95% | 1.0g |
$299.0 | 2024-06-19 | |
| Enamine | EN300-23886-2.5g |
5-(methylsulfanyl)-2-nitrobenzoic acid |
68701-32-6 | 95% | 2.5g |
$586.0 | 2024-06-19 |
5-(Methylthio)-2-nitrobenzoic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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